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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate
CAS No.: 10485-66-2
Cat. No.: B1204417
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrocatechol sulfate, a key
chromogenic substrate used in the study of sulfatase enzymes. This document details its
chemical structure, physicochemical properties, and its primary application in enzymatic
assays, including detailed experimental protocols.

Core Structural and Chemical Identity

4-Nitrocatechol sulfate is an aromatic sulfate predominantly available and utilized in its
dipotassium salt form.[1][2][3][4] Its structure consists of a catechol (1,2-dihydroxybenzene)
ring system substituted with a nitro group at the 4-position and a sulfate group at the 2-position.
The presence of the nitro group, an electron-withdrawing group, is crucial for its function as a
chromogenic substrate.
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Identifier

Value

Source

Chemical Name

2-Hydroxy-5-nitrophenyl

sulfate dipotassium salt

[1]5]

4-Nitrocatechol sulfate

dipotassium salt, p-

Synonyms 1][3][5
ynony Nitrocatechol sulfate i)

dipotassium salt

CAS Number 14528-64-4 [LI[21031[41[5]

Molecular Formula CeH3K2NO~S [1][5]

Molecular Weight 311.35 g/mol [L1[21[31[4]15]
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Physicochemical Properties

The dipotassium salt of 4-Nitrocatechol sulfate is a crystalline solid, appearing as a yellow to

orange powder.[5] It is soluble in water, a property essential for its use in aqueous biochemical

assays.
Property Value Source
Yellow to orange crystalline
Appearance (5]
powder
Solubility Soluble in water (100 mg/mL) [5]

Storage Temperature

-20°C

[4]115]

Stable for 6 months after

Stability ) [5]
receipt when stored at -20°C
Melting Point >261°C (decomposes) [5]
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Synthesis and Spectroscopic Data
Synthesis

Detailed, step-by-step synthesis protocols for the sulfation of 4-nitrocatechol to produce 4-
Nitrocatechol sulfate are not readily available in the public domain and are likely proprietary
to commercial suppliers. However, the synthesis of the precursor, 4-nitrocatechol, can be
achieved through the nitration of catechol or its derivatives.

Spectroscopic Data

Experimentally derived spectroscopic data (*H NMR, 13C NMR, FT-IR, and Mass Spectrometry)
for 4-Nitrocatechol sulfate dipotassium salt are not publicly available and are typically
provided in the Certificate of Analysis by the supplier.[1]

For reference, the publicly available mass spectrometry and IR data for the precursor, 4-
nitrocatechol (CAS: 3316-09-4), are provided below.

4-Nitrocatechol Mass Spectrum (Electron lonization)
e Molecular Weight: 155.11 g/mol [6]

o Key Fragments (m/z): A representative mass spectrum for 4-nitrocatechol can be found in
the NIST WebBook.[7]

4-Nitrocatechol IR Spectrum

e An IR spectrum for 4-nitrocatechol is available in the NIST Chemistry WebBook, which can
be used to identify key functional group vibrations.[7]

Application in Sulfatase Activity Assays

The primary application of 4-Nitrocatechol sulfate is as a chromogenic substrate for the
detection and quantification of sulfatase activity, particularly arylsulfatases (EC 3.1.6.1).[1][8]
The enzymatic hydrolysis of the sulfate ester bond by a sulfatase releases 4-nitrocatechol.
Under alkaline conditions, 4-nitrocatechol is deprotonated to form a phenolate ion, which
exhibits a strong absorbance at 515 nm, allowing for spectrophotometric quantification of the
enzyme activity.
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Enzymatic Reaction Pathway
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Click to download full resolution via product page

Deprotonation

Caption: Enzymatic hydrolysis of 4-Nitrocatechol sulfate.

Experimental Protocol: Arylsulfatase Activity Assay

This protocol is a generalized procedure based on methodologies provided by various
suppliers. It is recommended to optimize for specific experimental conditions.

1. Reagent Preparation:

Assay Buffer: 0.5 M Sodium Acetate Buffer, pH 5.0.

Substrate Solution: 10 mM 4-Nitrocatechol sulfate dipotassium salt in assay buffer.

Stop Solution: 1 N NaOH.

Enzyme Sample: Purified sulfatase or biological sample diluted in an appropriate buffer (e.g.,
0.9% NaCl).

Standard: A stock solution of 4-nitrocatechol to prepare a standard curve.

N

. Assay Procedure (96-well plate format):

Prepare Reaction Wells:
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o Blank: Add 50 pL of Assay Buffer and 40 pL of Substrate Solution. Add 10 pL of the buffer
used for the enzyme sample.

o Test Sample: Add 50 pL of Assay Buffer and 40 uL of Substrate Solution.

e Initiate Reaction: Add 10 pL of the Enzyme Sample to the test wells.

 Incubation: Mix gently and incubate the plate at 37°C for 30-60 minutes, protected from light.
The incubation time may need optimization based on enzyme activity.

e Stop Reaction: Add 100 pL of Stop Solution to all wells (including blanks). This will stop the
enzymatic reaction and develop the yellow color.

» Measurement: Read the absorbance at 515 nm using a microplate reader.
» Calculation:
o Subtract the absorbance of the blank from the absorbance of the test samples.
o Calculate the concentration of the product (4-nitrocatechol) using a standard curve.

o Determine the sulfatase activity, typically expressed in units/mL, where one unit is defined
as the amount of enzyme that hydrolyzes a specific amount of substrate per unit of time
under defined conditions.

Experimental Workflow Diagram
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Caption: General workflow for an arylsulfatase assay.
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Conclusion

4-Nitrocatechol sulfate is a valuable tool for researchers in biochemistry, molecular biology,
and drug development for the study of sulfatase enzymes. Its properties as a chromogenic
substrate allow for a straightforward and reliable method to quantify enzyme activity. While
detailed synthesis and spectroscopic data are not widely public, its application in well-
established assay protocols makes it an indispensable reagent for investigating the role of
sulfatases in various biological processes and diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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